Cas no 114772-38-2 (4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester)

• Product Name: 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester
• CAS No: 114772-38-2
• MF: C₁₅H₁₃BrO₂
• MW: 305.166523694992
• MDL: MFCD06200816
• CID: 63098
• PubChem ID: 87558978
• Update Time: 2025-07-15

4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Methyl 4'-bromomethyl-biphenyl-2-carboxylate
• Methyl-(4'-bromomethylbiphenyl-2-yl) carboxylate
• Methy-4-(bromomethyl)-biphenyl-2-carbozylat
• 4-Bromo Methyl Biphenyl-2-carboxylic acid methyl ester
• Telmisartan Intermediate
• Methyl 2-[4-(Bromomethyl)phenyl]benzoate
• 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester
• Methyl 4'-(bromomethyl)-[1,1'-biphenyl]-2-carboxylate
• Methyl 4'-bromomethyl biphenyl-2-carboxylate
• 2-[4-(Bromomethyl)phenyl]benzoic Acid Me
• 4`-Bromomethylbiphenyl-2-carboxylic Acid,Methyl Ester
• 4-BROMOMETHGLBIPHENYL-2-CARBONYLETE
• 4'-bromomethyl-2-methoxycarbonylbiphenyl
• 4'-Bromomethylbiphenyl-2-carboxylate
• 4Bromomethyl-Biphenyl-2-CarboxylicAcidMetyl
• Methyl 4'-(Bromomethyl)biphenyl-2-carboxylate
• METHYL 4'-BROMOMETHYL-2-BIPHENYLCARBOXYLATE
• methyl-4'-bromomethyl-biphenyl-2-caboxylate
• 4'-(Bromomethyl)biphenyl-2-carboxylic Acid Methyl Ester
• 2-[4-(Bromomethyl)phenyl]benzoic Acid Methyl Ester
• 4'-Bromomethyl-(1,1'-biphenyl)-2-carboxylic acid methyl ester
• TelMisartan BroMo Methyl Ester
• 4 '- methyl -2- methyl formate
• 4-BROMOMETHYLBIPHENYL-2-CARBONYLATE
• Methyl-4'-bromomethyl biphenyl-2-carboxylato
• 4'-Bromomethylbiphenyl-2-carboxylic acid methyl ester
• Methyl 4'-bromomethylbiphenyl-2-carboxylate
• [1,1'-BIPHENYL]-2-CARBOXYLIC ACID, 4'-(BROMOMETHYL)-, METHYL ESTER
• 2'-(Methoxycarbonyl)biphenyl
• Telmisartan Related Compound
• Methyl2-[4-(bromomethyl)phenyl]benzoate
• methyl 4'-(bromomethyl)-(1,1'-biphenyl)-2 -carboxylate
• MFCD06200816
• 4'-bromomethyl-2-carbomethoxybiphenyl
• AC-2016
• methyl 4'-(bromomethyl)-(1,1'-biphenyl)-2-carboxylate
• [(2'-(methoxycarbonyl)-(1,1'-biphenyl)-4-yl)-methyl]-bromide
• RMXGTMRDXKUUDJ-UHFFFAOYSA-N
• Methyl 2-(4-(bromomethyl)phenyl)benzoate
• Methyl 4'-(bromomethyl)[1,1'-biphenyl]-2-carboxylate
• AS-11906
• Methyl 4 inverted exclamation mark -(Bromomethyl)biphenyl-2-carboxylate
• Methyl 2-(4'-Bromomethylphenyl)benzoate
• methyl 4'-(bromomethyl)-biphenyl-2-carboxylate
• NS00006772
• A803229
• 4'-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester
• DTXSID70921490
• M1806
• BCP12011
• RMXGTMRDXKUUDJ-UHFFFAOYSA-
• InChI=1/C15H13BrO2/c1-18-15(17)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12/h2-9H,10H2,1H3
• EN300-7375583
• methyl 2-(4-bromomethylphenyl)benzoate
• methyl 2-(4'-bromomethylpbenyl)benzoate
• Methyl 4/'-bromomethylbiphenyl-2-carboxylate
• 114772-38-2
• AB23054
• Q-201376
• SCHEMBL562
• Telmisartan Bromo Methyl Ester Impurity;Methyl 2-[4-(bromomethyl)phenyl]benzoate;2-[4-(Bromomethyl)Phenyl]Benzoic Acid Methyl Ester
• 4 inverted exclamation mark -Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester
• SY035596
• AM90278
• 4-bromomethyl-2'-methoxycarbonyl-biphenyl
• 2'-(Methoxycarbonyl)biphenyl-4-ylmethyl Bromide
• 4-bromomethyl-2'-methoxycarbonylbiphenyl
• FT-0642791
• methyl 4'-bromomethyl-1,1'-biphenyl-2-carboxylate
• methyl 2-(4'-bromomethlphenyl)benzoate
• EC 601-325-6
• AKOS015888233
• Methyl 4\\'-bromomethyl biphenyl-2-carboxylate
• DB-062964
• 4-BROMOMETHYLBIPHENYL-2-CARBOXYLIC ACID METHYL ESTER

• MDL： MFCD06200816
• Inchi： 1S/C15H13BrO2/c1-18-15(17)14-5-3-2-4-13(14)12-8-6-11(10-16)7-9-12/h2-9H,10H2,1H3
• InChI Key： RMXGTMRDXKUUDJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1)C1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 304.01000
• Monoisotopic Mass: 304.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.6
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Powder
• Density: 1.374
• Melting Point: 52.0 to 57.0 deg-C
• Boiling Point: 412.8 ℃ at 760 mmHg
• Flash Point: 203.5±26.8 °C
• Refractive Index: 1.593
• PSA: 26.30000
• LogP: 4.03510
• Solubility: Not determined

4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H341
• Warning Statement： P201-P202-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P405-P501
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Additional information on 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester

4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester (CAS No. 114772-38-2): An Overview of Its Properties and Applications

4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester (CAS No. 114772-38-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its unique structural features, which include a bromomethyl group and a carboxylic acid methyl ester moiety. These functional groups endow the molecule with a range of chemical properties that make it valuable for both academic research and industrial applications.

The molecular formula of 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester is C₁₅H₁₃BrO₂, and its molecular weight is 305.16 g/mol. The compound is a white to off-white solid at room temperature and has a melting point of approximately 65-68°C. Its solubility in organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF) makes it suitable for various synthetic reactions and analytical techniques.

In the realm of pharmaceutical research, 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester has garnered attention due to its potential as an intermediate in the synthesis of bioactive compounds. The bromomethyl group can be readily functionalized through various reactions, such as nucleophilic substitution and cross-coupling reactions, to introduce a wide array of functional groups. This versatility allows chemists to tailor the molecule for specific biological activities, making it a valuable starting material in drug discovery programs.

Recent studies have explored the use of 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester in the development of new therapeutic agents. For instance, researchers at the University of California have utilized this compound as a key intermediate in the synthesis of novel anti-inflammatory drugs. The bromomethyl group was used to introduce biologically active moieties that enhanced the pharmacological properties of the final products. These findings highlight the compound's potential in addressing unmet medical needs and improving patient outcomes.

In addition to its pharmaceutical applications, 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester has found utility in materials science. The biphenyl core provides rigidity and planarity to the molecule, which can be advantageous in the design of liquid crystals and other advanced materials. The carboxylic acid methyl ester group can be hydrolyzed to form a carboxylic acid, which can then participate in polymerization reactions or form coordination complexes with metal ions. This dual functionality makes the compound an attractive candidate for developing new materials with tailored properties.

The synthetic accessibility of 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester has also been a subject of interest in organic chemistry. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One notable method involves the coupling of 4-bromobenzyl bromide with 2-methoxycarbonylphenylboronic acid using palladium-catalyzed cross-coupling reactions. This approach offers high yields and good selectivity, making it suitable for industrial-scale production.

Safety considerations are paramount when handling 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and safety goggles, working in well-ventilated areas, and following standard laboratory practices.

In conclusion, 4’-Bromomethylbiphenyl-2-carboxylic Acid, Methyl Ester (CAS No. 114772-38-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and organic synthesis. Its unique structural features and synthetic versatility make it an indispensable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for this compound, its importance is likely to grow even further.